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Compound of Interest

Compound Name:
4-(3-

Methoxypropoxy)benzaldehyde

Cat. No.: B112617 Get Quote

Essential Safety and Handling Guide for 4-(3-
Methoxypropoxy)benzaldehyde
Disclaimer: A specific Safety Data Sheet (SDS) for 4-(3-Methoxypropoxy)benzaldehyde
(CAS 172900-75-3) is not readily available. The following safety recommendations are based

on the hazard profiles of structurally similar compounds, namely 4-Methoxybenzaldehyde and

3-Hydroxy-4-methoxybenzaldehyde, and general best practices for handling aromatic

aldehydes in a laboratory setting. It is imperative to conduct a thorough risk assessment before

handling this chemical and to consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Hazard Summary
Based on analogous compounds, 4-(3-Methoxypropoxy)benzaldehyde is anticipated to

present the following hazards. Always handle with caution in a well-ventilated area or chemical

fume hood.
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Hazard Statement
Classification (based on
surrogates)

Precautionary Measures

Causes serious eye irritation
Eye Irritation Category 2A/2[1]

[2]

Wear chemical safety goggles

or a face shield.[1]

May cause skin irritation Skin Irritation Category 2[1]

Wear appropriate chemical-

resistant gloves and a lab coat.

[1]

May cause respiratory irritation

Specific Target Organ Toxicity

(Single Exposure) Category

3[1]

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Use only in a well-ventilated

area or a chemical fume hood.

[1]

Harmful if swallowed Acute Toxicity, Oral (potential)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Harmful to aquatic life
Hazardous to the Aquatic

Environment (potential)

Avoid release to the

environment.

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory tasks involving 4-(3-
Methoxypropoxy)benzaldehyde.
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Task
Eye/Face
Protection

Hand
Protection

Protective
Clothing

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

Nitrile or

neoprene gloves

Fully buttoned

lab coat

Recommended

to perform in a

chemical fume

hood or

ventilated

enclosure. If not

feasible, an N95

dust mask may

be appropriate

based on risk

assessment.

Solution

Preparation and

Transfers

Chemical splash

goggles

Nitrile or

neoprene gloves.

Butyl rubber

gloves offer

excellent

protection

against

aldehydes.[3][4]

Chemical-

resistant apron

over a lab coat

Perform in a

chemical fume

hood.

Running

Reactions

Chemical splash

goggles or face

shield[1]

Nitrile or

neoprene gloves.

Consider thicker,

reusable gloves

for extended

operations.

Lab coat

Operations

should be

conducted within

a certified

chemical fume

hood.

Spill Cleanup

and Waste

Disposal

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

or coveralls over

a lab coat

Required if there

is a risk of

inhaling vapors

or dust. Use an

air-purifying

respirator with

organic vapor

cartridges.
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Operational Plan: Donning and Doffing of PPE
Proper procedure for putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Protective Clothing: Don a lab coat and any additional protective garments like an apron or

coveralls.

Respiratory Protection: If required, perform a fit check for the respirator.

Eye and Face Protection: Put on safety goggles or a face shield.

Gloves: Don the appropriate chemical-resistant gloves, ensuring the cuffs are pulled over the

sleeves of the lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff downwards, turning them inside

out. Dispose of them in the designated waste container.

Protective Clothing: Remove the apron or coveralls, followed by the lab coat, by folding the

contaminated exterior inwards.

Eye and Face Protection: Remove the face shield or goggles from the back of the head.

Respiratory Protection: Remove the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting appropriate PPE when

handling laboratory chemicals.
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Start: New Chemical Handling Task

Assess Chemical Hazards
(Review SDS of compound or surrogate)

Evaluate Task-Specific Risks
(e.g., quantity, temperature, duration)

Select Appropriate PPE

Eye/Face Protection
(Goggles/Face Shield)

Eye/Splash Hazard

Hand Protection
(Gloves: Nitrile/Neoprene/Butyl)

Skin Contact Hazard

Body Protection
(Lab Coat/Apron)

Spill/Splash Hazard

Respiratory Protection
(Fume Hood/Respirator)

Inhalation Hazard

Don PPE Correctly

Perform Chemical Handling Task

Doff PPE Correctly & Dispose

End

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and PPE Selection.
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Disposal Plan
Proper disposal of chemical waste and contaminated materials is essential for laboratory safety

and environmental protection.

Chemical Waste:

All waste containing 4-(3-Methoxypropoxy)benzaldehyde should be treated as hazardous

waste.[5][6]

Collect liquid waste in a designated, sealed, and clearly labeled container. Do not mix with

incompatible waste streams.[6]

Solid waste should be collected in a separate, labeled container.

Arrange for disposal through your institution's EHS department or a licensed hazardous

waste disposal service.[5][7]

Contaminated PPE:

Disposable gloves should be removed without touching the outer surface and placed in a

designated hazardous waste container immediately after use.[8]

Contaminated lab coats and other protective clothing should be professionally laundered or

disposed of as hazardous waste, depending on the level of contamination and institutional

policies.

Empty chemical containers must be triple-rinsed with an appropriate solvent. The rinsate

must be collected as hazardous waste. After rinsing, the container can be disposed of as

regular trash after defacing the label.[6]

Always adhere to local, state, and federal regulations for hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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